7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one

• Molecular Formula: C11H10O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 1,2a,3,8b-tetrahydrocyclobuta[c]chromen-2-one
• InChI: InChI=1S/C11H10O2/c12-10-5-8-7-3-1-2-4-11(7)13-6-9(8)10/h1-4,8-9H,5-6H2
• InChI Key: HMOHPBXGRHPEPX-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C1=O)COC3=CC=CC=C23

Description

7-Oxatricyclo[6.4.0.0²,⁵]dodeca-1(12),8,10-trien-4-one is a tricyclic organic compound characterized by a fused ring system containing one oxygen atom (at position 7) and a ketone functional group (at position 4). Its rigid scaffold combines a bicyclo[6.4.0]dodecane framework with an oxygen bridge, contributing to unique stereoelectronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one typically involves multiple steps, including cyclization and oxidation reactions. One common method involves the cyclization of a suitable precursor under acidic conditions, followed by oxidation to form the desired tricyclic structure .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The compound is often produced in specialized chemical manufacturing facilities with stringent quality control measures .

Chemical Reactions Analysis

Types of Reactions

7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the tricyclic structure.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce different reduced forms of the compound .

Scientific Research Applications

7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The pathways involved may include signal transduction and metabolic processes, depending on the specific application .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural features of 7-Oxatricyclo[...]-4-one with two analogs from the evidence:

Compound Name	Heteroatoms	Functional Groups	Molecular Backbone
7-Oxatricyclo[6.4.0.0²,⁵]dodeca-1(12),8,10-trien-4-one	1 O	Ketone (C=O)	Tricyclic (6.4.0) fused ring system
7-Oxa-3-azatricyclo[6.4.0.0²,⁵]dodeca-1(12),8,10-trien-4-one ()	1 O, 1 N	Ketone, Amine/Amide (C-N)	Similar tricyclic system with N-substituent
5-(1,2-dihydroxyethyl)-2,6,10,12-tetrahydroxy-4,7-dioxatricyclo[...]-3-one ()	2 O	Ketone, Multiple -OH, Dihydroxyethyl	Dioxatricyclic system with hydroxylation

Key Observations :

• Heteroatom Influence: The primary compound’s single oxygen atom likely reduces polarity compared to the dioxa analog in , which has enhanced hydrophilicity due to two oxygens and hydroxyl groups .
• Functional Groups : The ketone at position 4 is conserved across all three compounds, suggesting shared reactivity (e.g., nucleophilic addition). However, the hydroxyl-rich analog () may exhibit higher solubility in polar solvents.

Biological Activity

7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one is a complex organic compound known for its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a tricyclic structure that includes a ketone functional group. Its IUPAC name is rac-(2R,5S)-7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one with the molecular formula $C_{15}H_{18}O$ and a molecular weight of approximately 230.3 g/mol.

Biological Activities

Research indicates that 7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one exhibits various biological activities:

1. Anticancer Activity

Several studies have highlighted the compound's potential as an anticancer agent. For instance:

• Cell Viability Studies : In vitro assays demonstrated that the compound reduces cell viability in various cancer cell lines in a dose-dependent manner. A study on neuroblastoma cells showed significant cytotoxicity at concentrations ranging from 10 to 50 µM .

2. Antioxidant Properties

The compound has been reported to exhibit antioxidant activities:

• Oxidative Stress Reduction : It was found to mitigate oxidative stress in neuronal cells by reducing reactive oxygen species (ROS) levels, which is crucial for protecting against neurodegenerative diseases .

3. Anti-inflammatory Effects

Research also suggests that 7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one may possess anti-inflammatory properties:

• Cytokine Modulation : The compound modulates the expression of pro-inflammatory cytokines in immune cells, potentially providing therapeutic benefits in inflammatory conditions .

The biological activities of 7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one can be attributed to several mechanisms:

• Gene Expression Regulation : The compound influences gene expression related to apoptosis and cell proliferation pathways .
• Interaction with Cell Signaling Pathways : It may interact with key signaling pathways involved in cancer progression and inflammation .

Case Study 1: Neuroblastoma Treatment

In a controlled study involving neuroblastoma cell lines:

• Objective : To assess the cytotoxic effects of varying concentrations of the compound.
• Results : Significant reduction in cell viability was observed at concentrations above 25 µM after 48 hours of treatment.

Case Study 2: Neuroprotective Effects

A study focused on the neuroprotective effects of the compound against oxidative stress:

• Methodology : Neuronal cells were treated with the compound prior to exposure to oxidative stressors.
• Findings : The treatment resulted in decreased levels of ROS and improved cell survival rates compared to untreated controls.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Concentration Range	Reference
Anticancer	Reduced cell viability	10 - 50 µM
Antioxidant	Decreased ROS levels	Not specified
Anti-inflammatory	Modulated cytokine expression	Not specified